![molecular formula C14H17N3 B7560510 4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine](/img/structure/B7560510.png)
4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine
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Overview
Description
4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine, also known as MP-2A, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MP-2A is a pyrimidine derivative that has been studied for its potential as a therapeutic agent for various diseases. In
Mechanism of Action
The exact mechanism of action of 4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine is not fully understood. However, it is believed to act on various targets in the body such as enzymes, receptors, and ion channels. This compound has been shown to inhibit the activity of various enzymes such as acetylcholinesterase and monoamine oxidase. It has also been shown to modulate the activity of various receptors such as NMDA and GABA receptors. Additionally, this compound has been shown to affect ion channels such as voltage-gated calcium channels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to reduce oxidative stress and inflammation in the body. Additionally, this compound has been shown to improve mitochondrial function and energy metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine in lab experiments is its potential as a therapeutic agent for various diseases. It has been shown to have a wide range of effects in the body and can be used to study various biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the research on 4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. Overall, the research on this compound has the potential to lead to the development of new therapeutic agents for various diseases.
Synthesis Methods
4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine can be synthesized using various methods. One of the most common methods is the reaction of 4-propylbenzaldehyde with malononitrile in the presence of ammonium acetate and ethanol. The resulting product is then reacted with methylamine to yield this compound. Other methods include the use of different starting materials and reaction conditions.
Scientific Research Applications
4-Methyl-6-(4-propylphenyl)pyrimidin-2-amine has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In Alzheimer's disease research, this compound has been shown to improve cognitive function and reduce amyloid beta levels. In Parkinson's disease research, this compound has been shown to protect dopaminergic neurons and improve motor function.
properties
IUPAC Name |
4-methyl-6-(4-propylphenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3/c1-3-4-11-5-7-12(8-6-11)13-9-10(2)16-14(15)17-13/h5-9H,3-4H2,1-2H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SACXPTNZEJPCAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C2=NC(=NC(=C2)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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